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Compound of Interest

Compound Name: Hsd17B13-IN-58

Cat. No.: B12380247

For researchers, scientists, and drug development professionals working with the novel
inhibitor Hsd17B13-IN-58, ensuring laboratory safety and proper handling is paramount. As a
compound with limited publicly available safety data, it is crucial to treat Hsd17B13-IN-58 as a
substance with unknown potential hazards and to adhere to stringent safety protocols. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment.

Summary of Key Information

Since a specific Safety Data Sheet (SDS) for Hsd17B13-IN-58 is not readily available, general
safety precautions for handling new chemical entities should be strictly followed. The
information below is compiled from general laboratory safety guidelines and data for similar
compounds.
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Data Point Information Source

Chemical Name Hsd17B13-IN-58 MedchemExpress

Molecular Formula C23H15Cl2F3N40a4 MedchemExpress

Molecular Weight 539.29 g/mol MedchemExpress
-20°C for 3 years, 4°C for 2

Storage (Powder) MedchemExpress
years

-80°C for 6 months, -20°C for 1

Storage (in Solvent) MedchemExpress
month

Shipping Condition Shipped at room temperature MedchemExpress

Solubility Soluble in DMSO MedchemExpress

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Hsd17B13-IN-58, a comprehensive approach to personal and environmental
protection is necessary.

Engineering Controls:

e Fume Hood: All work involving the handling of Hsd17B13-IN-58 powder or solutions should
be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

o Ventilation: Ensure the laboratory has adequate general ventilation.
Personal Protective Equipment (PPE):

o Eye Protection: ANSI Z87.1-compliant safety glasses or goggles are mandatory to protect
against splashes.[1] A face shield should be used when there is a significant risk of
splashing.[1]

» Hand Protection: Nitrile or neoprene gloves should be worn to prevent skin contact.[1]
Regularly inspect gloves for any signs of degradation or puncture.
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o Protective Clothing: A standard laboratory coat must be worn.[1] For procedures with a
higher risk of contamination, a disposable gown is recommended.

» Respiratory Protection: If work cannot be conducted in a fume hood, a risk assessment
should be performed by environmental health and safety (EH&S) personnel to determine if a
respirator is required.[1]

Procedural Guidance for Safe Handling

A systematic approach to handling Hsd17B13-IN-58 from receipt to disposal is critical to
maintaining a safe laboratory environment.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

e The compound should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials.[1]

o Label the container clearly with the compound name, date received, and any known hazards.

[1]
o Store in secondary containment to prevent the spread of material in case of a spill.[1]
2. Preparation of Solutions:
 All weighing and solution preparation should be performed within a chemical fume hood.
e For in vitro assays, stock solutions are typically prepared in dimethyl sulfoxide (DMSO).[2]
o To avoid precipitation, it is recommended to dilute stock solutions in a stepwise manner.[2]

e For cellular assays, ensure the final concentration of DMSO is low (typically <0.5%) to avoid
cytotoxicity.[2]

o |If sterilization is required, use a 0.22 um sterile filter; do not autoclave.[2]

w

. Experimental Use:
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e Handle all solutions containing Hsd17B13-IN-58 with the same precautions as the neat
compound.

» Avoid the generation of aerosols.

o Clearly label all tubes and vessels containing the inhibitor.

4. Spill Management:

 In the event of a spill, treat it as a major spill of an unknown hazardous material.[1]
o Evacuate the immediate area and notify your supervisor and EH&S.[1]

» Do not attempt to clean up a large spill without proper training and equipment.

» For minor spills within a fume hood, use an appropriate absorbent material, decontaminate
the area, and dispose of the waste as hazardous.

5. Disposal:

» All waste materials, including empty containers, contaminated PPE, and solutions containing
Hsd17B13-IN-58, must be disposed of as hazardous chemical waste.

o Follow all institutional, local, and national regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for the safe handling of a novel chemical
inhibitor like Hsd17B13-IN-58.

Preparation Experimentation Post-Experiment

Log and Label Use PPE
Receivin gand | 9 |

Prepare Stock Prepare Working
cure Storage
Inspection ‘ ‘ (-20°C Powder) ‘

Execute
Serial Diution | _Experment 5, | nVito/nvivo | _p ent | D of
in Assa

ingn | [ oissouon |
ume Hood ‘ (e.g., DMSO) ‘ Fume Hood ‘

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12380247?utm_src=pdf-body
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.benchchem.com/product/b12380247?utm_src=pdf-body
https://www.benchchem.com/product/b12380247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hsd17B13-IN-58.

By adhering to these guidelines, researchers can confidently work with Hsd17B13-IN-58 while
minimizing risks and ensuring a safe and productive research environment. Always consult
your institution's Chemical Hygiene Plan and EH&S department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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